Cas no 937667-64-6 (3-amino-2,2,3-trimethylbutan-1-ol)

• Product Name: 3-amino-2,2,3-trimethylbutan-1-ol
• CAS No: 937667-64-6
• MF: C₇H₁₇NO
• MW: 131.215982198715
• CID: 5235739
• PubChem ID: 23008684
• Update Time: 2026-03-08

3-amino-2,2,3-trimethylbutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Butanol, 3-amino-2,2,3-trimethyl-
• 3-amino-2,2,3-trimethylbutan-1-ol

• Inchi： 1S/C7H17NO/c1-6(2,5-9)7(3,4)8/h9H,5,8H2,1-4H3
• InChI Key： JHBCLMWESAGLPS-UHFFFAOYSA-N
• SMILES： C(O)C(C)(C)C(N)(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on 3-amino-2,2,3-trimethylbutan-1-ol

Comprehensive Guide to 3-Amino-2,2,3-trimethylbutan-1-ol (CAS No. 937667-64-6): Properties, Applications, and Market Insights

3-Amino-2,2,3-trimethylbutan-1-ol (CAS No. 937667-64-6) is a specialized organic compound with a unique branched-chain structure. This amino alcohol derivative has garnered significant attention in pharmaceutical and chemical research due to its versatile applications. The molecular formula C7H17NO combines hydroxyl and amino functional groups, making it valuable for synthesis and catalysis. Researchers often search for "3-amino-2,2,3-trimethylbutan-1-ol uses" or "CAS 937667-64-6 properties," reflecting growing interest in this niche compound.

The compound's physicochemical properties include a molecular weight of 131.22 g/mol and a density of approximately 0.92 g/cm³. Its branched alkyl structure contributes to enhanced stability compared to linear chain analogs, a feature frequently investigated in "branched chain amino alcohols research." The presence of both amino and hydroxyl groups enables diverse reactivity patterns, particularly in asymmetric synthesis – a hot topic in modern organic chemistry as researchers explore "chiral building blocks for drug development."

In pharmaceutical applications, 3-amino-2,2,3-trimethylbutan-1-ol serves as a key intermediate for active pharmaceutical ingredients (APIs). Recent studies highlight its potential in developing neurological therapeutics, aligning with trending searches for "neuroprotective compound synthesis." The steric hindrance from its trimethyl groups makes it particularly useful for creating molecules with specific spatial configurations, addressing the pharmaceutical industry's growing demand for "targeted drug delivery systems."

The chemical industry utilizes this compound in specialty catalysts and ligands for asymmetric hydrogenation reactions. This application connects with current industry trends toward "green chemistry solutions" and "sustainable catalytic processes." Its thermal stability (decomposition point >200°C) makes it suitable for high-temperature applications, answering frequent queries about "heat-resistant chemical intermediates."

Market analysis shows increasing demand for 937667-64-6 in North America and Asia-Pacific regions, driven by pharmaceutical R&D investments. Industry reports correlate with search trends for "specialty chemicals market growth 2024." The compound's production typically involves multi-step synthesis from isobutylene derivatives, with manufacturers optimizing processes to meet purity standards (>98%) required for pharmaceutical applications.

From a regulatory perspective, 3-amino-2,2,3-trimethylbutan-1-ol is not classified under restricted substance lists, making it accessible for research purposes. This contrasts with trending searches about "alternative to regulated chemical intermediates," positioning this compound as a viable option. Proper handling requires standard laboratory precautions, with SDS information available through major chemical suppliers.

Emerging research explores novel applications in material science, particularly in polymer modification. This aligns with increasing searches for "amino alcohols in smart materials." The compound's ability to introduce both hydrophilic and hydrophobic properties makes it valuable for creating amphiphilic polymers – a key area in "advanced material design" discussions.

Analytical characterization of CAS 937667-64-6 typically involves GC-MS, HPLC, and NMR techniques. These methods address common quality control questions like "how to verify amino alcohol purity." The compound shows characteristic peaks at 3350 cm⁻¹ (O-H stretch) and 1600 cm⁻¹ (N-H bend) in FTIR spectroscopy, information frequently sought in "spectral analysis of branched amines" searches.

Storage recommendations include keeping 3-amino-2,2,3-trimethylbutan-1-ol in airtight containers under nitrogen atmosphere to prevent oxidation. This practice responds to practical queries about "long-term storage of amino alcohols." The compound's shelf life exceeds 24 months when stored properly at 2-8°C, making it suitable for inventory maintenance in research facilities.

Future prospects for this compound include potential applications in bioconjugation chemistry and prodrug development, areas generating substantial interest as seen in searches for "next-generation drug formulation technologies." Its structural features may enable novel drug delivery mechanisms, particularly for CNS-targeted therapies currently dominating pharmaceutical innovation trends.